Cas no 640-90-4 ((3alpha,5beta,12alpha,16alpha)-3,12,16-Trihydroxycholan-24-oic acid)

• Product Name: (3alpha,5beta,12alpha,16alpha)-3,12,16-Trihydroxycholan-24-oic acid
• CAS No: 640-90-4
• MF: C₂₄H₄₀O₅
• MW: 408.57140827179
• CID: 2001279
• Update Time: 2025-03-11

(3alpha,5beta,12alpha,16alpha)-3,12,16-Trihydroxycholan-24-oic acid Chemical and Physical Properties

Names and Identifiers

• (3alpha,5beta,12alpha,16alpha)-3,12,16-Trihydroxycholan-24-oic acid
• Cholan-24-oic acid, 3,12,16-trihydroxy-, (3α,5β,12α,16α)-

• Inchi： 1S/C24H40O5/c1-13(4-7-21(28)29)22-19(26)11-18-16-6-5-14-10-15(25)8-9-23(14,2)17(16)12-20(27)24(18,22)3/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)
• InChI Key： ZUZXRORWWYAGIY-UHFFFAOYSA-N
• SMILES： CC(C1C2(C(C3C(CC2O)C2(C(CC(CC2)O)CC3)C)CC1O)C)CCC(=O)O

Experimental Properties

• Density: 1.184±0.06 g/cm3(Predicted)
• Melting Point: 188-189 °C
• Boiling Point: 583.9±45.0 °C(Predicted)
• pka: 4.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives